Cas no 1315362-88-9 (Methyl 7-chlorofuro[2,3-c]pyridine-2-carboxylate)

• Product Name: Methyl 7-chlorofuro[2,3-c]pyridine-2-carboxylate
• CAS No: 1315362-88-9
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• CID: 6160426
• PubChem ID: 84678683
• Update Time: 2025-06-13

Methyl 7-chlorofuro[2,3-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1315362-88-9
• methyl 7-chlorofuro[2,3-c]pyridine-2-carboxylate
• EN300-6766502
• Methyl 7-chlorofuro[2,3-c]pyridine-2-carboxylate

• Inchi： 1S/C9H6ClNO3/c1-13-9(12)6-4-5-2-3-11-8(10)7(5)14-6/h2-4H,1H3
• InChI Key： PTPJBFPKADCTSE-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CN=1)C=C(C(=O)OC)O2

Computed Properties

• Exact Mass: 211.0036207g/mol
• Monoisotopic Mass: 211.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on Methyl 7-chlorofuro[2,3-c]pyridine-2-carboxylate

Methyl 7-chlorofuro[2,3-c]pyridine-2-carboxylate (CAS No. 1315362-88-9): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Methyl 7-chlorofuro[2,3-c]pyridine-2-carboxylate (CAS No. 1315362-88-9) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of furo[2,3-c]pyridines, which are known for their diverse pharmacological properties and applications in drug discovery.

The molecular structure of Methyl 7-chlorofuro[2,3-c]pyridine-2-carboxylate consists of a fused ring system comprising a furan ring and a pyridine ring, with a chlorine atom at the 7-position and a methyl ester group at the 2-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for various medicinal applications.

Recent studies have highlighted the importance of furo[2,3-c]pyridines in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that furo[2,3-c]pyridines exhibit potent anti-inflammatory and anti-cancer activities. The chlorine substitution at the 7-position, as seen in Methyl 7-chlorofuro[2,3-c]pyridine-2-carboxylate, has been shown to enhance these biological activities by modulating the interaction with target proteins.

The synthesis of Methyl 7-chlorofuro[2,3-c]pyridine-2-carboxylate typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of a suitable furan derivative with a pyridine carboxylic acid or its ester, followed by chlorination at the 7-position. Advanced synthetic methods, such as microwave-assisted synthesis and catalytic approaches, have been employed to optimize the synthesis process and improve overall efficiency.

In terms of its applications in medicinal chemistry, Methyl 7-chlorofuro[2,3-c]pyridine-2-carboxylate has shown promise as a lead compound for the development of new drugs targeting various diseases. For example, its anti-inflammatory properties make it a potential candidate for treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease. Additionally, its anti-cancer activities have been investigated in preclinical studies, where it demonstrated significant efficacy against several cancer cell lines.

Moreover, the structural flexibility of Methyl 7-chlorofuro[2,3-c]pyridine-2-carboxylate allows for further functionalization and modification to enhance its pharmacological profile. Researchers have explored various derivatives by introducing different substituents at various positions on the fused ring system. These modifications have led to the discovery of compounds with improved potency and selectivity for specific therapeutic targets.

The pharmacokinetic properties of Methyl 7-chlorofuro[2,3-c]pyridine-2-carboxylate are also an important consideration in its development as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its stability under physiological conditions and low toxicity profile make it suitable for further preclinical and clinical evaluation.

In conclusion, Methyl 7-chlorofuro[2,3-c]pyridine-2-carboxylate (CAS No. 1315362-88-9) is a promising compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an attractive lead compound for the development of new therapeutic agents targeting inflammatory disorders and cancer. Ongoing research continues to explore its full potential and optimize its properties for clinical applications.